Cas no 2228655-08-9 (3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228655-08-9
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 5778101
• PubChem ID: 165971904
• Update Time: 2025-06-07

3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol
• 2228655-08-9
• EN300-1957640
• 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C9H6F5NO3/c10-5-1-2-6(15(17)18)8(11)4(5)3-7(16)9(12,13)14/h1-2,7,16H,3H2
• InChI Key： FSFGOGHCJUBGNA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C(C=1F)[N+](=O)[O-])F)O)(F)F

Computed Properties

• Exact Mass: 271.02678386g/mol
• Monoisotopic Mass: 271.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228655-08-9)

3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by the CAS number 2228655-08-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive investigation in the development of novel therapeutic agents.

The molecular structure of 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol incorporates both fluorine and nitro substituents on a phenyl ring, which are known to modulate the electronic and steric properties of the molecule. The presence of these functional groups enhances its potential as a pharmacophore in drug design. Specifically, the trifluoromethyl group (CF₃) attached to the propanol backbone contributes to lipophilicity and metabolic stability, while the nitro group (NO₂) provides a site for further chemical modification and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity, improved pharmacokinetic profiles, and resistance to metabolic degradation. The compound 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol exemplifies this trend, as it combines the advantages of fluorine substitution with an alcohol moiety that can participate in hydrogen bonding interactions. Such characteristics make it a valuable scaffold for designing molecules with targeted biological activity.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The combination of fluorine and nitro groups has been shown to enhance the efficacy of compounds against resistant bacterial strains. Recent studies have demonstrated that fluorinated aromatic alcohols can disrupt bacterial cell wall synthesis and membrane integrity, leading to increased susceptibility to antibiotics. The specific arrangement of substituents in 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol may contribute to its ability to interact with bacterial enzymes and receptors in a manner that inhibits their function.

Additionally, this compound has shown promise as a kinase inhibitor. Kinases are enzymes that play a crucial role in signal transduction pathways and are often implicated in various diseases, including cancer. The structural features of 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol, particularly the presence of a hydroxyl group and fluoro substituents on the phenyl ring, make it an attractive candidate for modulating kinase activity. Preliminary computational studies suggest that it can bind to the ATP-binding site of kinases with high affinity due to its ability to form multiple hydrogen bonds and hydrophobic interactions.

The synthesis of 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The nitration step introduces the nitro group at the desired position on the phenyl ring, which is critical for achieving the intended biological activity. The final step involves the addition of an alcohol functional group to the propanol backbone through reduction or other synthetic strategies.

In terms of pharmacokinetic properties, 3-(2,6-Difluoro-3-nitrophenyl)-1,1,1-trifluoropropan-2-ol exhibits favorable characteristics due to its fluorinated structure. Fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 monooxygenases. This stability translates into longer half-lives for drugs containing fluorine substituents, which is beneficial for achieving sustained therapeutic effects. Furthermore, 3-(2,6-Difluoro-3-nitrophenyl)-1, 1, 1-trifluoropropanalcohol's lipophilicity enhances its ability to cross biological membranes, improving bioavailability.

The potential applications of this compound extend beyond antimicrobial and kinase inhibition. Research is ongoing into its efficacy as an anti-inflammatory agent, where it may modulate inflammatory pathways by interacting with specific enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The unique combination of substituents in its structure may also make it useful in developing neuroprotective agents, given that many neurodegenerative diseases involve dysregulation of kinase activity and oxidative stress.

As computational methods advance, virtual screening techniques are being employed to identify potential binding interactions between 3-(2, 6-Difluoro--*and*--*nitrophenyl)--*and*--*propanalcohol* *and* *biological targets* *such* *as* *proteins* *and* *enzymes* *involved* *in* *disease* *pathways* *This approach enables researchers* *to predict* -->